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Compound of Interest

Compound Name: 4-Chloro-1,8-naphthyridine

Cat. No.: B1589900

The 1,8-naphthyridine scaffold, a nitrogen-containing heterocyclic system, has garnered
significant attention in medicinal chemistry and drug discovery.[1][2] Its versatile synthesis,
reactivity, and a wide range of biological activities make it a privileged structure in the
development of novel therapeutic agents.[1][2][3] This guide provides an in-depth overview of
the significant biological activities of 1,8-naphthyridine derivatives, focusing on their anticancer,
antimicrobial, antiviral, and anti-inflammatory properties. It includes quantitative data, detailed
experimental protocols, and visualizations of key mechanisms and workflows to support
researchers and drug development professionals.[3]

Anticancer Activity

A significant body of research has highlighted the potent anticancer properties of 1,8-
naphthyridine derivatives against a variety of human cancer cell lines.[4][5][6] These
compounds have been shown to induce apoptosis, trigger cell cycle arrest, and inhibit key
enzymes involved in cancer progression.[6][7]

Mechanisms of Action

The anticancer effects of 1,8-naphthyridine derivatives are attributed to several mechanisms,
primarily targeting DNA replication and cellular signaling pathways.

o Topoisomerase Inhibition: Certain derivatives are known to inhibit topoisomerase Il, an
enzyme crucial for DNA replication and repair.[4][5][7] This inhibition leads to DNA damage
and ultimately triggers apoptosis in cancer cells.[3][7]
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» Kinase Inhibition: Many 1,8-naphthyridine derivatives act as inhibitors of various protein
kinases, which are key components of signaling pathways that regulate cell growth,
differentiation, and survival.[8][9][10][11][12] Targets include Epidermal Growth Factor
Receptor (EGFR), Casein Kinase 2 (CK2), and c-Met kinase, making these compounds
promising candidates for targeted cancer therapy.[3][11] Some derivatives have also been
identified as potent SOS1 inhibitors, which are crucial in the KRAS signaling pathway.[13]
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MTT Cell Viability Assay Workflow
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Inhibition of DNA Gyrase by 1,8-Naphthyridine Derivatives
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589900?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

